Cas no 951893-32-6 (4-(2,4-Difluorophenyl)-1-butene)
4-(2,4-Difluorophenyl)-1-butene Chemical and Physical Properties
Names and Identifiers
-
- 4-(2,4-DIFLUOROPHENYL)-1-BUTENE
- 1-(but-3-en-1-yl)-2,4-difluorobenzene
- 4-(2,4-Difluorophenyl)-1-butene
-
- MDL: MFCD07775047
- Inchi: 1S/C10H10F2/c1-2-3-4-8-5-6-9(11)7-10(8)12/h2,5-7H,1,3-4H2
- InChI Key: PPFIGPBGQGDIPA-UHFFFAOYSA-N
- SMILES: FC1C=C(C=CC=1CCC=C)F
Computed Properties
- Exact Mass: 168.07505664g/mol
- Monoisotopic Mass: 168.07505664g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0
- XLogP3: 3.5
4-(2,4-Difluorophenyl)-1-butene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D085820-250mg |
4-(2,4-Difluorophenyl)-1-butene |
951893-32-6 | 250mg |
$ 365.00 | 2022-06-06 | ||
| TRC | D085820-500mg |
4-(2,4-Difluorophenyl)-1-butene |
951893-32-6 | 500mg |
$ 605.00 | 2022-06-06 | ||
| Fluorochem | 200535-2g |
4-(2,4-Difluorophenyl)-1-butene |
951893-32-6 | 97% | 2g |
£624.00 | 2022-03-01 | |
| Fluorochem | 200535-5g |
4-(2,4-Difluorophenyl)-1-butene |
951893-32-6 | 97% | 5g |
£1543.00 | 2022-03-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1622752-1g |
1-(But-3-en-1-yl)-2,4-difluorobenzene |
951893-32-6 | 98% | 1g |
¥3899.00 | 2024-04-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1622752-5g |
1-(But-3-en-1-yl)-2,4-difluorobenzene |
951893-32-6 | 98% | 5g |
¥11809.00 | 2024-04-24 |
4-(2,4-Difluorophenyl)-1-butene Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on 4-(2,4-Difluorophenyl)-1-butene
Recent Advances in the Study of 4-(2,4-Difluorophenyl)-1-butene (CAS: 951893-32-6) in Chemical Biology and Pharmaceutical Research
The compound 4-(2,4-Difluorophenyl)-1-butene (CAS: 951893-32-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.
Recent studies have highlighted the unique structural features of 4-(2,4-Difluorophenyl)-1-butene, which make it a promising candidate for the development of novel small-molecule inhibitors. The presence of the difluorophenyl group is particularly noteworthy, as it has been shown to enhance the compound's binding affinity to specific biological targets, such as enzymes involved in inflammatory pathways. Researchers have employed advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, to optimize the yield and purity of this compound.
In vitro and in vivo studies have demonstrated that 4-(2,4-Difluorophenyl)-1-butene exhibits potent anti-inflammatory and anticancer properties. For instance, a recent publication in the Journal of Medicinal Chemistry reported that this compound effectively inhibits the activity of cyclooxygenase-2 (COX-2), a key enzyme implicated in inflammation and cancer progression. These findings suggest that 4-(2,4-Difluorophenyl)-1-butene could serve as a lead compound for the development of new COX-2 inhibitors with improved efficacy and reduced side effects.
Further investigations into the pharmacokinetic and pharmacodynamic properties of 4-(2,4-Difluorophenyl)-1-butene are currently underway. Preliminary data indicate that the compound has favorable bioavailability and metabolic stability, which are critical factors for its potential clinical translation. Researchers are also exploring its use in combination therapies, where it may synergize with existing drugs to enhance therapeutic outcomes.
In conclusion, 4-(2,4-Difluorophenyl)-1-butene (CAS: 951893-32-6) represents a promising avenue for future research in chemical biology and drug development. Its unique structural and functional characteristics, coupled with its demonstrated biological activity, make it a valuable candidate for further exploration. Continued efforts to elucidate its mechanism of action and optimize its pharmacological profile will be essential for realizing its full therapeutic potential.
951893-32-6 (4-(2,4-Difluorophenyl)-1-butene) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)